Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate

• Molecular Formula: C26H31N3O3
• Molecular Weight: 433.5 g/mol
• IUPAC Name: propyl 3-[(4-benzylpiperazin-1-yl)methyl]-2-methyl-4-oxo-1H-quinoline-6-carboxylate
• InChI: InChI=1S/C26H31N3O3/c1-3-15-32-26(31)21-9-10-24-22(16-21)25(30)23(19(2)27-24)18-29-13-11-28(12-14-29)17-20-7-5-4-6-8-20/h4-10,16H,3,11-15,17-18H2,1-2H3,(H,27,30)
• InChI Key: QOAGOBNZFFMORK-UHFFFAOYSA-N
• Isomeric SMILES: CCCOC(=O)C1=CC2=C(C(=C(N=C2C=C1)C)CN3CCN(CC3)CC4=CC=CC=C4)O
• SMILES: CCCOC(=O)C1=CC2=C(C=C1)NC(=C(C2=O)CN3CCN(CC3)CC4=CC=CC=C4)C

Description

Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate, also known as PIPER, is a novel quinolinecarboxylate compound that has been synthesized for scientific research purposes. This compound has gained attention in recent years due to its potential applications in the field of drug discovery, particularly for the treatment of various diseases.

Mechanism of Action

The mechanism of action of Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and receptors that are involved in the growth and proliferation of cancer cells, as well as the protection of neurons from oxidative stress and inflammation.
Biochemical and Physiological Effects
Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis (programmed cell death), and the protection of neurons from oxidative stress and inflammation. These effects make Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate is its potential as a novel drug candidate for the treatment of various diseases. However, there are also some limitations to using Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate in lab experiments, including its relatively high cost and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate, including:
1. Further studies to elucidate the mechanism of action of Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate and its potential side effects.
2. Development of new synthetic methods for the production of Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate.
3. Exploration of the potential applications of Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate in other areas of research, such as cardiovascular disease and diabetes.
4. Clinical trials to evaluate the safety and efficacy of Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate as a potential drug candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate involves a series of chemical reactions, starting with the reaction between 4-benzylpiperazine and 2-chloro-4-methylquinoline. This reaction produces 4-benzyl-1-(2-chloro-4-methylquinolin-3-yl)piperazine, which is then reacted with propyl 4-hydroxy-2-methyl-6-quinolinecarboxylate to yield Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate.

Scientific Research Applications

Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate has been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy. In Alzheimer's and Parkinson's disease research, Propyl 3-[(4-benzyl-1-piperazinyl)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate has been shown to have neuroprotective effects, suggesting that it may be useful in the treatment of these neurodegenerative diseases.